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Compound of Interest

Compound Name: 1,3,5-Triethylbenzene

Cat. No.: B086046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling

1,3,5-Triethylbenzene, ensuring the well-being of laboratory personnel and adherence to

safety standards. The following procedural guidance is designed to directly address operational

questions, from personal protective equipment (PPE) requirements to disposal plans.

Personal Protective Equipment (PPE)
Proper selection and use of PPE are critical to minimize exposure to 1,3,5-Triethylbenzene.

The following table summarizes the recommended PPE for handling this chemical.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

To protect against splashes

and vapors that can cause eye

irritation.[1][2]

Hand Protection
Chemical-resistant gloves

(e.g., rubber gloves).

To prevent skin contact, as

1,3,5-Triethylbenzene can be

irritating to the skin.[1][2]

Skin and Body Protection
Lab coat, long pants, and

closed-toe shoes.

To prevent accidental skin

contact.

Respiratory Protection

Generally not required in well-

ventilated areas. If vapors are

present, use a NIOSH-

approved respirator with an

organic vapor cartridge.

To protect the respiratory

system from irritation due to

inhalation of vapors.[3]

Operational Plan: Step-by-Step Handling and
Emergency Procedures
Adherence to a strict operational plan is crucial for the safe handling of 1,3,5-Triethylbenzene.

Preparation and Handling:
Ventilation: Always work in a well-ventilated area, such as a chemical fume hood, to

minimize vapor inhalation.

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[4]

Use non-sparking tools.[3]

Personal Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in

the work area.

Container Handling: Keep containers tightly closed when not in use.

First Aid Measures:
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In case of exposure, immediate action is necessary.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[1][4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[2] Wash contaminated

clothing before reuse.[4] Get medical attention if

irritation develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention

immediately.[5]

Spill Response:
In the event of a spill, follow these steps to ensure a safe and effective cleanup.

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, but avoid creating strong drafts that could

spread vapors.

Control Ignition Sources: Extinguish all nearby ignition sources.[4]

Containment: Use a non-combustible absorbent material like sand or earth to contain the

spill.[3]

Cleanup:
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Wear appropriate PPE as outlined in the table above.

Use non-sparking tools to collect the absorbed material.[3]

Place the absorbed material into a suitable, labeled container for disposal.[4]

Clean the spill area with soap and water.

Reporting: Report the spill to the appropriate environmental health and safety personnel.

Disposal Plan
Proper disposal of 1,3,5-Triethylbenzene and contaminated materials is essential to prevent

environmental contamination and comply with regulations.

Waste Chemical Disposal:
Licensed Disposal Company: Dispose of 1,3,5-Triethylbenzene through a licensed

hazardous waste disposal company.[5]

Regulations: Adhere to all local, regional, and national regulations for hazardous waste

disposal.[4]

Contaminated PPE Disposal:
Gloves and other disposables: Place contaminated disposable PPE, such as gloves, in a

sealed, labeled bag and dispose of it as hazardous waste.

Reusable PPE:

Decontamination: Thoroughly wash reusable PPE, such as lab coats and safety goggles,

with soap and water before reuse.[3]

Inspection: Inspect reusable PPE for any signs of degradation or contamination before

storing.

Quantitative Data Summary
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Property Value

Flash Point 76 °C (168.8 °F) - closed cup

Boiling Point 215 °C (419 °F)

Specific Gravity 0.862 g/cm³

Molecular Formula C₁₂H₁₈

Molecular Weight 162.27 g/mol

Workflow for Handling and Disposal of 1,3,5-
Triethylbenzene
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Start: Handling 1,3,5-Triethylbenzene

1. Preparation
- Work in fume hood

- Remove ignition sources
- Check emergency equipment

2. Handling
- Wear appropriate PPE
- Use non-sparking tools
- Keep containers closed

End of Use

Spill Occurs

Accident

No Spill

Normal Operation

3. Spill Response
- Evacuate & Ventilate

- Control ignition sources
- Contain with absorbent

- Clean up with non-sparking tools

4. Decontamination
- Decontaminate reusable PPE

 (soap and water)
- Clean work surfaces

5. Waste Collection
- Collect waste chemical

- Collect contaminated disposables

6. Disposal
- Label waste containers

- Dispose via licensed company
- Follow regulations

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1,3,5-Triethylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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